Cas no 67589-15-5 (2-Acetyl-4-(trifluoromethyl)phenol)

2-Acetyl-4-(trifluoromethyl)phenol is a fluorinated phenolic compound featuring both acetyl and trifluoromethyl functional groups. Its unique structure imparts distinct electronic and steric properties, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the acetyl moiety offers reactivity for further derivatization. This compound exhibits high purity and consistent performance, ensuring reliability in research and industrial applications. Its compatibility with various reaction conditions makes it a versatile building block for constructing complex molecular architectures. Suitable for use under controlled conditions, it is typically handled with standard laboratory safety protocols.

2-Acetyl-4-(trifluoromethyl)phenol structure

67589-15-5 structure

Product Name:2-Acetyl-4-(trifluoromethyl)phenol

CAS No:67589-15-5

MF:C₉H₇F₃O₂

MW:204.145893335342

MDL:MFCD11840324

CID:1025938

PubChem ID:11769599

Update Time:2025-05-27

2-Acetyl-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

- 1-(2-Hydroxy-5-(trifluoromethyl)phenyl)ethanone
- 1-[2-Hydroxy-5-(trifluoromethyl)phenyl]ethanone
- Ethanone, 1-[2-hydroxy-5-(trifluoromethyl)phenyl]-
- 1-(2-hydroxy-5-trifluoromethylphenyl)ethanone
- 1-(2-HYDROXY-5-TRIFLUOROMETHYL-PHENYL)-ETHANONE
- 2'-hydroxy-5'-(trifluoromethyl)acetophenone
- 2-hydroxy-5-(trifluoromethyl)acetophenone
- 2'-hydroxy-5'-trifluoromethyl-acetophenone
- AGN-PC-00FSPW
- AK-78251
- ANW-68538
- CTK8C2524
- SureCN320481
- 2-Acetyl-4-(trifluoromethyl)phenol
- 1-(2-hydroxy-5-(trifluoromethyl)phenyl)ethan-1-one
- 1-[2-hydroxy-5-(trifluoromethyl)phenyl]ethan-1-one
- BRSHLOIZDJDEPI-UHFFFAOYSA-N
- 0406AC
- FCH1405881
- AM807412
- SY113354
- AX8222415
- DTXSID40472161
- EN300-395555
- 67589-15-5
- 1-(2-Hydroxy-5-trifluoromethyl-phenyl)ethanone
- SB38250
- SCHEMBL320481
- 2 inverted exclamation mark -Hydroxy-5 inverted exclamation mark -(trifluoromethyl)acetophenone
- CS-W005903
- AKOS016006863
- DS-17299
- F13146
- A856480
- MFCD11840324
- DB-328423
- MDL： MFCD11840324
- Inchi： 1S/C9H7F3O2/c1-5(13)7-4-6(9(10,11)12)2-3-8(7)14/h2-4,14H,1H3
- InChI Key： BRSHLOIZDJDEPI-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(C(C)=O)=C1)O)(F)F

Computed Properties

Exact Mass: 204.03981395g/mol
Monoisotopic Mass: 204.03981395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 2.7

Experimental Properties

Density: 1.335±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 219.7±35.0 ºC (760 Torr),
Flash Point: 86.7±25.9 ºC,
Solubility: Very slightly soluble (0.47 g/l) (25 º C),

2-Acetyl-4-(trifluoromethyl)phenol Security Information

Hazard Statement： H302-H315-H319
Storage Condition：Sealed in dry,2-8°C

2-Acetyl-4-(trifluoromethyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014003423-250mg	2'-Hydroxy-5'-(trifluoromethyl)acetophenone	67589-15-5	97%	250mg	$484.80	2023-09-01
Alichem	A014003423-500mg	2'-Hydroxy-5'-(trifluoromethyl)acetophenone	67589-15-5	97%	500mg	$806.85	2023-09-01
Alichem	A014003423-1g	2'-Hydroxy-5'-(trifluoromethyl)acetophenone	67589-15-5	97%	1g	$1490.00	2023-09-01
Chemenu	CM129747-1g	1-(2-hydroxy-5-(trifluoromethyl)phenyl)ethan-1-one	67589-15-5	95+%	1g	$204	2021-06-17
Chemenu	CM129747-5g	1-(2-hydroxy-5-(trifluoromethyl)phenyl)ethan-1-one	67589-15-5	95+%	5g	$561	2021-06-17
Chemenu	CM129747-10g	1-(2-hydroxy-5-(trifluoromethyl)phenyl)ethan-1-one	67589-15-5	95+%	10g	$898	2021-06-17
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DG014-250mg	2-Acetyl-4-(trifluoromethyl)phenol	67589-15-5	97%	250mg	693CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DG014-1g	2-Acetyl-4-(trifluoromethyl)phenol	67589-15-5	97%	1g	1401.0CNY	2021-07-18